Cas no 798541-08-9 (L-Alanine, L-arginyl-L-methionylglycyl-)

• Product Name: L-Alanine, L-arginyl-L-methionylglycyl-
• CAS No: 798541-08-9
• MF: C₁₆H₃₁N₇O₅S
• MW: 433.526241540909
• CID: 531775
• PubChem ID: 71402543
• Update Time: 2025-04-19

L-Alanine, L-arginyl-L-methionylglycyl- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, L-arginyl-L-methionylglycyl-
• (2S)-2-[[2-[[(2S)-2-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]-4-methylsulfanylbutanoyl]amino]acetyl]amino]propanoic acid
• N~5~-(Diaminomethylidene)-L-ornithyl-L-methionylglycyl-L-alanine
• 798541-08-9
• DTXSID90823503

• Inchi： 1S/C16H31N7O5S/c1-9(15(27)28)22-12(24)8-21-14(26)11(5-7-29-2)23-13(25)10(17)4-3-6-20-16(18)19/h9-11H,3-8,17H2,1-2H3,(H,21,26)(H,22,24)(H,23,25)(H,27,28)(H4,18,19,20)/t9-,10-,11-/m0/s1
• InChI Key： RLRQNQVQKYEXSB-DCAQKATOSA-N
• SMILES： S(C)CC[C@@H](C(NCC(N[C@H](C(=O)O)C)=O)=O)NC([C@H](CCC/N=C(\N)/N)N)=O

Computed Properties

• Exact Mass: 433.21073829g/mol
• Monoisotopic Mass: 433.21073829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 14
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.7
• Topological Polar Surface Area: 240Ų